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Compound of Interest

Compound Name: Caspase-3 activator 3

Cat. No.: B15139020

For researchers, scientists, and professionals in drug development, the quest for potent and
selective activators of key apoptotic enzymes is paramount. Among these, Caspase-3 stands
out as a critical executioner of apoptosis, making its activators valuable tools in cancer
research and potential therapeutic agents. This guide provides a comprehensive review of
"Caspase-3 activator 3," also known as compound 2h, and compares its performance with
other relevant caspase-3 activating compounds, supported by experimental data and detailed
protocols.

Performance Overview of Caspase-3 Activator 3

Caspase-3 activator 3 (compound 2h) is a quinazolinone-based rhodanine derivative that has
demonstrated pro-apoptotic and cytotoxic activities in cancer cell lines. Its primary mechanism
of action involves the activation of Caspase-3, a key enzyme in the apoptotic cascade.

In Vitro Cytotoxicity

Studies have shown that Caspase-3 activator 3 induces apoptosis in human promyelocytic
leukemia (HL-60) and chronic myelogenous leukemia (K-562) cells. The half-maximal inhibitory
concentration (IC50) values, which represent the concentration of a drug that is required for
50% inhibition in vitro, have been determined for these cell lines.
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Compound Cell Line IC50 (pM)
Caspase-3 activator 3 HL-60 42.89
Caspase-3 activator 3 K-562 33.61

Comparative Performance with Alternative Caspase-
3 Activators

To provide a broader context for the performance of Caspase-3 activator 3, this section
compares its activity with other quinazolinone-based compounds and a broader range of

caspase activators.

Quinazolinone-Based Analogs

The structural backbone of Caspase-3 activator 3 is shared by other compounds that have
also been evaluated for their cytotoxic and pro-apoptotic effects.

Compound Cell Line IC50 (pM)
Caspase-3 activator 2 HL-60 33.52
Caspase-3 activator 2 K-562 76.90
Compound 45 HL-60 1.2
Compound 45 K-562 15
4-TCPA K-562 5.95

Note: Compound 45 is a quinazolinone-based rhodanine, and 4-TCPA is a quinazoline-
containing 1,2,3-triazole.

Signaling Pathway of Quinazolinone-Based
Caspase-3 Activators

Quinazolinone derivatives typically induce apoptosis through the intrinsic (mitochondrial)
pathway. This involves the regulation of the Bcl-2 family of proteins, leading to the release of
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cytochrome c¢ from the mitochondria and subsequent activation of the caspase cascade.
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Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15139020#review-of-caspase-3-activator-3-
performance-in-different-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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